Cas no 93942-35-9 (Propanoic acid,3-bromo-, 5-hydroxypentyl ester)

• Product Name: Propanoic acid,3-bromo-, 5-hydroxypentyl ester
• CAS No: 93942-35-9
• MF: C₈H₁₅BrO₃
• MW: 239.106902360916
• CID: 806321
• PubChem ID: 3023018
• Update Time: 2025-04-19

Propanoic acid,3-bromo-, 5-hydroxypentyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-bromo-, 5-hydroxypentyl ester
• 5-hydroxypentyl 3-bromopropanoate
• 5-hydroxypentyl 3-bromopropionate
• DTXSID30239922
• 93942-35-9
• NS00039781
• EINECS 300-587-6

• Inchi： 1S/C8H15BrO3/c9-5-4-8(11)12-7-3-1-2-6-10/h10H,1-7H2
• InChI Key： MLCADUOZDASYJQ-UHFFFAOYSA-N
• SMILES： BrCCC(=O)OCCCCCO

Computed Properties

• Exact Mass: 238.02046g/mol
• Monoisotopic Mass: 238.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų